N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C17H12F2N2O3/c18-11-3-6-14(13(19)9-11)20-17(24)10-1-4-12(5-2-10)21-15(22)7-8-16(21)23/h1-6,9H,7-8H2,(H,20,24)
• InChI Key: JRNNQDJAYDHZCM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C17H12F2N2O3
• Molecular Weight: 330.28 g/mol

Description

N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, also known as DFP-10917, is a small molecule inhibitor that has shown promising results in scientific research for the treatment of various diseases.

Mechanism of Action

N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide works by inhibiting specific enzymes and proteins involved in various cellular processes such as DNA replication, protein synthesis, and cell signaling pathways. By targeting these specific proteins, N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide can selectively inhibit the growth and survival of cancer cells and reduce the accumulation of toxic proteins in the brain.
Biochemical and Physiological Effects
N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been shown to have a variety of biochemical and physiological effects depending on the disease being studied. In cancer research, N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been shown to induce apoptosis (cell death) in cancer cells and inhibit tumor growth. In Alzheimer's disease and Parkinson's disease research, N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been shown to reduce the accumulation of toxic proteins in the brain, leading to improved cognitive function.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has several advantages for lab experiments, including its high potency and selectivity for specific proteins, its ability to penetrate the blood-brain barrier, and its low toxicity. However, N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several potential future directions for the use of N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide in scientific research. One area of interest is in the development of new cancer therapies that target specific proteins involved in tumor growth and survival. Another area of interest is in the development of new treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide may have potential applications in other areas of research such as infectious diseases and autoimmune disorders.
In conclusion, N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is a promising small molecule inhibitor that has shown potential in scientific research for the treatment of various diseases. Its high potency and selectivity for specific proteins make it a valuable tool for lab experiments, and its potential for use in cancer and neurodegenerative disease research make it an exciting area for future exploration.

Synthesis Methods

N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide can be synthesized through a multi-step process involving the reaction of 2,4-difluoroaniline with 2,5-dioxopyrrolidine-1-yl benzoic acid followed by cyclization and purification steps. The final product is a white crystalline powder that is soluble in DMSO and other polar solvents.

Scientific Research Applications

N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation and survival. In Alzheimer's disease and Parkinson's disease research, N-(2,4-difluorophenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been shown to reduce the accumulation of toxic proteins in the brain, leading to improved cognitive function.